Cas no 22353-56-6 (2-Pyridineacetic acid, a-cyano-, methyl ester)
22353-56-6 structure
Product Name:2-Pyridineacetic acid, a-cyano-, methyl ester
CAS No:22353-56-6
MF:C9H8N2O2
MW:176.172021865845
CID:289141
PubChem ID:331540
Update Time:2025-04-19
2-Pyridineacetic acid, a-cyano-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridineacetic acid, a-cyano-, methyl ester
- methyl 2-cyano-2-pyridin-2-ylacetate
- AC1L799E
- cyano-pyridin-2-yl-acetic acid methyl ester
- Methyl 2-pyridylcyanoacetate
- NSC324618
- AKOS019085676
- DTXSID10318022
- NSC-324618
- 22353-56-6
-
- Inchi: 1S/C9H8N2O2/c1-13-9(12)7(6-10)8-4-2-3-5-11-8/h2-5,7H,1H3
- InChI Key: KGUXRSBFGKMZAT-UHFFFAOYSA-N
- SMILES: O(C)C(C(C#N)C1C=CC=CN=1)=O
Computed Properties
- Exact Mass: 176.05864
- Monoisotopic Mass: 176.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 63Ų
Experimental Properties
- PSA: 62.98
- LogP: 0.86178
2-Pyridineacetic acid, a-cyano-, methyl ester Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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